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Introduction
JBI-802 is a first-in-class, orally available small molecule that acts as a dual inhibitor of Lysine-

Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6). These enzymes are key

components of the Co-repressor of Repressor Element-1 Silencing Transcription (CoREST)

complex, a critical regulator of gene expression. By targeting both LSD1 and HDAC6, JBI-802
modulates the tumor microenvironment and enhances anti-tumor immunity, showing promise in

combination with immunotherapy, particularly in overcoming resistance to immune checkpoint

inhibitors.[1][2][3] Preclinical and early clinical studies have demonstrated the potential of JBI-
802 to sensitize tumors to immunotherapy, offering a novel therapeutic strategy for cancers

with poor response to current treatments, such as those with STK11 mutations.[1][3][4][5]

These application notes provide an overview of the preclinical and clinical data on JBI-802 in

combination with immunotherapy, along with detailed protocols for key experiments to facilitate

further research and development.
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Mechanism of Action: Dual Inhibition of LSD1 and
HDAC6
JBI-802 exerts its anti-tumor effects through the simultaneous inhibition of LSD1 and HDAC6

within the CoREST complex. This dual inhibition leads to a multi-faceted anti-cancer response:

Epigenetic Reprogramming: Inhibition of LSD1, a histone demethylase, and HDAC6, a

histone deacetylase, leads to the reactivation of aberrantly silenced tumor suppressor genes.

[6][7]

Immune Modulation: JBI-802 has been shown to modulate the tumor microenvironment by

increasing the expression of myeloid maturation markers such as CD11b and CD86.[8] This

suggests a shift towards a more immune-active environment.

Synergistic Anti-Tumor Activity: The combined inhibition of LSD1 and HDAC6 has

demonstrated superior anti-tumor efficacy compared to the inhibition of either target alone in

preclinical models.[2][9]

Signaling Pathway
The following diagram illustrates the proposed mechanism of action of JBI-802 in the context of

the CoREST complex and its downstream effects.
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Caption: Proposed mechanism of action of JBI-802.

Preclinical and Clinical Data
In Vitro Activity
JBI-802 has demonstrated potent enzymatic inhibition of LSD1 and HDAC6, leading to

significant anti-proliferative activity across a range of hematological and solid tumor cell lines.

[10][11]

Parameter Value Reference

LSD1 IC50 ~5-55 nM [11][12]

HDAC6 IC50 ~11-48 nM [11][12]

Cell Line EC50 (Range) 0.01 - 0.4 µM [10][11]

Table 1: In Vitro Potency and Anti-proliferative Activity of JBI-802.

In Vivo Efficacy
Preclinical studies in syngeneic mouse models, such as the CT-26 colon carcinoma model,

have shown that JBI-802 in combination with immune checkpoint inhibitors (e.g., anti-PD-1/PD-

L1 antibodies) results in enhanced tumor growth inhibition compared to either agent alone.[13]

[14]

Animal Model Treatment Outcome Reference

CT-26 Syngeneic

Model

JBI-802 + anti-PD-

1/PD-L1 mAb

Stronger tumor growth

inhibition
[13]

Erythroleukemia

Xenograft

JBI-802 (oral

administration)

Dose-dependent

tumor growth

suppression

[8]

Multiple Myeloma

Xenograft

JBI-802 (25 mg/kg,

p.o.)

Significant anti-tumor

activity
[12]
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Table 2: In Vivo Anti-tumor Efficacy of JBI-802.

Clinical Data
Early clinical data from a Phase I/II trial in patients with advanced solid tumors has shown that

JBI-802 is well-tolerated and demonstrates anti-tumor activity, particularly in immunotherapy-

resistant non-small cell lung cancer (NSCLC) patients, including those with STK11 mutations.

[1][4][12] A clinical trial (NCT07207395) is underway to evaluate JBI-802 alone and in

combination with pembrolizumab in patients with STK11-mutated NSCLC.[15]

Indication
Patient
Population

JBI-802 Dose Key Findings Reference

Advanced Solid

Tumors

Immunotherapy-

refractory

10 mg daily (4

days on/3 days

off)

Well-tolerated;

anti-tumor

activity observed

[4][12]

NSCLC (STK11

mutation)

Immunotherapy-

refractory
10 mg daily

Confirmed partial

response (39%

tumor reduction)

in one patient

[1][4]

NSCLC (liver

metastasis)

Immunotherapy-

refractory
10 mg daily

>50% shrinkage

of liver

metastasis in

one patient

[1][4]

Table 3: Summary of Preliminary Clinical Data for JBI-802.

Experimental Protocols
In Vitro Cell Proliferation Assay (Alamar Blue Assay)
This protocol describes a method to assess the anti-proliferative activity of JBI-802 in cancer

cell lines.

Materials:

Cancer cell lines (e.g., HEL 92.1.7, MM.1S, CT-26)
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

JBI-802 (stock solution in DMSO)

Alamar Blue reagent

96-well clear-bottom black plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete

medium.

Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.

Prepare serial dilutions of JBI-802 in complete medium. A typical concentration range to test

would be from 0.01 µM to 10 µM. Include a vehicle control (DMSO).

Add 100 µL of the medium containing the different concentrations of JBI-802 or vehicle

control to the respective wells.

Incubate the plate for 72 to 144 hours at 37°C and 5% CO2.

Add 20 µL of Alamar Blue reagent to each well and incubate for 2-4 hours at 37°C.

Measure fluorescence at an excitation of 560 nm and an emission of 590 nm using a

microplate reader.

Calculate the EC50 values using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of Pharmacodynamic Biomarkers
This protocol is for determining the effect of JBI-802 on the levels of acetylated α-tubulin (a

marker of HDAC6 inhibition) and H3K4me2 (a marker of LSD1 inhibition).

Materials:
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Cancer cell lines

JBI-802

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-acetylated-α-tubulin, anti-H3K4me2, anti-α-tubulin, anti-histone H3)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Treat cells with various concentrations of JBI-802 for a specified time (e.g., 24-48 hours).

Lyse the cells and quantify protein concentration using the BCA assay.

Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.
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Detect the signal using a chemiluminescent substrate and an imaging system.

Quantify band intensities using image analysis software.

In Vivo Syngeneic Tumor Model (CT-26)
This protocol outlines a representative in vivo study to evaluate the combination of JBI-802 and

an immune checkpoint inhibitor.

Materials:

BALB/c mice (6-8 weeks old)

CT-26 colon carcinoma cells

JBI-802 (formulated for oral gavage)

Anti-mouse PD-1 or PD-L1 antibody (or isotype control)

Matrigel

Calipers

Procedure:

Inject 1 x 106 CT-26 cells subcutaneously into the flank of BALB/c mice.

Monitor tumor growth until tumors reach an average volume of 70-100 mm3.

Randomize mice into treatment groups (e.g., Vehicle, JBI-802, anti-PD-1, JBI-802 + anti-PD-

1).

Administer JBI-802 daily by oral gavage at a predetermined dose (e.g., 25-50 mg/kg).

Administer the anti-PD-1 antibody intraperitoneally at a specified dose and schedule (e.g., 10

mg/kg, twice a week).

Measure tumor volume with calipers every 2-3 days.
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Monitor body weight and overall health of the animals.

At the end of the study, tumors can be excised for further analysis (e.g., flow cytometry for

immune cell infiltration).

Experimental Workflow for In Vivo Combination Study
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Caption: Workflow for a syngeneic in vivo combination study.
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Conclusion
JBI-802, as a dual inhibitor of LSD1 and HDAC6, represents a promising therapeutic agent,

particularly in combination with immunotherapy. Its ability to modulate the tumor

microenvironment and overcome resistance to immune checkpoint inhibitors warrants further

investigation. The protocols provided herein serve as a guide for researchers to explore the full

potential of JBI-802 in various cancer models and to further elucidate its mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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